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Compound of Interest

Ethyl 4,6-dichloro-2-
Compound Name:
methylnicotinate

cat. No.: B1351075

This technical guide provides a comprehensive overview of the molecular structure, properties,
and synthesis of Ethyl 4,6-dichloro-2-methylnicotinate, a chemical compound of interest to
researchers, scientists, and professionals in the field of drug development and organic
synthesis.

Molecular Structure and Properties

Ethyl 4,6-dichloro-2-methylnicotinate is a substituted pyridine derivative with two chlorine
atoms and a methyl group attached to the core ring structure. The presence of these functional
groups significantly influences its chemical reactivity and physical properties.

Physicochemical Properties

The key physicochemical properties of Ethyl 4,6-dichloro-2-methylnicotinate are
summarized in the table below, providing essential data for its handling, storage, and
application in experimental settings.
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Property Value Reference
Molecular Formula C9H9CI2NO2 [1112]
Molecular Weight 234.08 g/mol [1][2]
Appearance Colorless to light yellow liquid [1]

Boiling Point 283°C [1]

Density 1.320 g/cm3 [1]

Flash Point 125°C [1]

Storage Temperature 2-8°C, under inert gas [1]

Molecular Identifiers

For unambiguous identification and referencing in chemical databases and literature, the
following identifiers are provided for Ethyl 4,6-dichloro-2-methylnicotinate.

Identifier Value Reference

CAS Number 686279-09-4 [1]

LNIMLSAAPISOEC-
InChl Key [1]
UHFFFAOYSA-N

SMILES C1(C)=NC(Cl)=CC(Cl)=C1C(O o
CC)=0

Synthesis Protocol

The synthesis of Ethyl 4,6-dichloro-2-methylnicotinate can be achieved through the
chlorination of a dihydroxy precursor. The following protocol details a representative
experimental procedure.

Starting Material: 4,6-dihydroxy-2-methyl nicotinic acid ethyl ester Reagent: Phosphorus
oxychloride (POCIs)

Procedure:
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e A solution of 4,6-dihydroxy-2-methyl nicotinic acid ethyl ester (31 g, 157 mmol) in
phosphorus oxychloride (60 mL, 629 mmol) is prepared.

e The reaction mixture is stirred at reflux for 1.5 hours.

» Following the reflux period, the excess phosphorus oxychloride is removed by distillation.
e The resulting reaction mixture is then carefully poured into ice water.

e Any solid precipitate is removed by filtration.

o The filtrate is extracted three times with dichloromethane (3 x 100 mL).

e The organic extracts are combined and concentrated.

e The crude product is further purified by column chromatography to yield pure Ethyl 4,6-
dichloro-2-methylnicotinate (16.9 g, 46% yield).[3]

Synthesis Workflow

The logical flow of the synthesis protocol is visualized in the diagram below.

Click to download full resolution via product page

Caption: Synthesis workflow for Ethyl 4,6-dichloro-2-methylnicotinate.

© 2025 BenchChem. All rights reserved. 3/5 Tech Support


https://www.benchchem.com/product/b1351075?utm_src=pdf-body
https://www.benchchem.com/product/b1351075?utm_src=pdf-body
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB31517326.htm
https://www.benchchem.com/product/b1351075?utm_src=pdf-body-img
https://www.benchchem.com/product/b1351075?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1351075?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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methylnicotinate]. BenchChem, [2026]. [Online PDF]. Available at:
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molecular-structure-and-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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